Cas no 1227675-51-5 (SCH 39166 hydrobromide)

• Product Name: SCH 39166 hydrobromide
• CAS No: 1227675-51-5
• MF: C₁₉H₂₁BrClNO
• MW: 394.733143568039
• CID: 2089887
• Update Time: 2025-10-29

SCH 39166 hydrobromide Chemical and Physical Properties

Names and Identifiers

• SCH 39166 hydrobromide
• (6aS-trans)-11-Chloro-6,6a,7,8,9,13b-hexahydro-7-Methyl-5H-benzo[d]naphth[2,1-b]azepin-12-olhydrobroMide

• Inchi： 1S/C19H20ClNO.BrH/c1-21-9-8-13-10-16(20)18(22)11-15(13)19-14-5-3-2-4-12(14)6-7-17(19)21;/h2-5,10-11,17,19,22H,6-9H2,1H3;1H/t17-,19+;/m0./s1
• InChI Key： GAUWIDFICGEZKR-JUOYHRLASA-N
• SMILES： Br.ClC1C(=CC2=C(C=1)CCN(C)[C@H]1CCC3C=CC=CC=3[C@@H]12)O

Additional information on SCH 39166 hydrobromide

Introduction to SCH 39166 Hydrobromide and CAS No 1227675-51-5

SCH 39166 hydrobromide, a compound with the chemical identifier CAS No 1227675-51-5, represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique chemical properties and potential therapeutic applications. In this comprehensive overview, we delve into the molecular structure, pharmacological effects, and the latest research findings associated with SCH 39166 hydrobromide.

The molecular structure of SCH 39166 hydrobromide is meticulously designed to interact with specific biological targets, making it a promising candidate for various therapeutic interventions. The compound's hydrobromide salt form enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery. This improved solubility profile allows for more efficient absorption and distribution within the body, potentially leading to enhanced therapeutic outcomes.

Recent studies have highlighted the pharmacological profile of SCH 39166 hydrobromide, particularly its interaction with cellular receptors and enzymes. Research indicates that this compound exhibits potent inhibitory effects on certain key pathways involved in inflammation and cell proliferation. These findings suggest that SCH 39166 hydrobromide may be effective in treating conditions characterized by excessive inflammation or uncontrolled cell growth.

One of the most intriguing aspects of SCH 39166 hydrobromide is its potential application in oncology research. Preclinical studies have demonstrated that the compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the compound's ability to disrupt specific signaling cascades that are dysregulated in cancer cells. The implications of these findings are substantial, as they could lead to the development of novel anti-cancer therapies that are more effective and have fewer side effects compared to existing treatments.

In addition to its oncological applications, SCH 39166 hydrobromide has shown promise in other therapeutic areas. For instance, studies have explored its potential role in neurodegenerative diseases, where it may help mitigate neuronal damage by inhibiting oxidative stress and promoting neuroprotective mechanisms. The compound's ability to cross the blood-brain barrier further enhances its potential as a treatment for central nervous system disorders.

The synthesis and characterization of SCH 39166 hydrobromide have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in verifying the structural integrity of the compound.

Efficacy and safety studies are ongoing to fully elucidate the therapeutic potential of SCH 39166 hydrobromide. These studies aim to provide comprehensive data on dosing regimens, pharmacokinetic profiles, and adverse effect profiles. The results from these clinical trials will be instrumental in determining the compound's suitability for human use and identifying any necessary modifications to optimize its therapeutic benefits.

The regulatory landscape for new pharmaceutical compounds like SCH 39166 hydrobromide is stringent, requiring rigorous testing and validation before approval for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) evaluate compounds based on evidence from preclinical and clinical trials. Compliance with these regulatory standards ensures that patients receive safe and effective treatments.

The future of SCH 39166 hydrobromide lies in continued research and development efforts aimed at expanding its therapeutic applications. Collaborative initiatives between academia, industry, and regulatory bodies are essential in advancing this compound from laboratory research to clinical practice. By leveraging cutting-edge technologies and innovative approaches, researchers hope to unlock the full potential of SCH 39166 hydrobromide as a transformative therapeutic agent.

In conclusion, SCH 39166 hydrobromide represents a significant breakthrough in pharmaceutical science with its unique chemical properties and promising therapeutic applications. The ongoing research into this compound underscores its potential to address various medical conditions, particularly those related to inflammation, cell proliferation, and neurodegeneration. As further studies unfold, the hope is that SCH 39166 hydrobromide will emerge as a valuable addition to the arsenal of treatments available for patients worldwide.